Cas no 878717-22-7 (4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine)

• Product Name: 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine
• CAS No: 878717-22-7
• MF: C₁₆H₁₆ClNO₄
• MW: 321.755543708801
• CID: 5438701
• Update Time: 2025-08-03

4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-[(2-chlorophenoxy)methyl]-2-furanyl]-4-morpholinyl-
• 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine

• Inchi： 1S/C16H16ClNO4/c17-13-3-1-2-4-14(13)21-11-12-5-6-15(22-12)16(19)18-7-9-20-10-8-18/h1-6H,7-11H2
• InChI Key： FBYGGHVSVHPAAI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(COC2=CC=CC=C2Cl)O1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine

Professional Introduction to Compound with CAS No. 878717-22-7 and Product Name: 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine

The compound with the CAS number 878717-22-7 and the product name 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a furan-2-carbonyl moiety and a morpholine ring, which contribute to its unique chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The furan-2-carbonyl group, in particular, has been extensively studied for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. This feature makes it a valuable component in the development of small-molecule inhibitors and agonists. The presence of the morpholine ring further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine is its potential as a lead compound for further derivatization and optimization. The structural motif of this compound allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, the 2-chlorophenoxy group provides a versatile handle for further functionalization, allowing for the introduction of additional substituents that can modulate receptor interactions or metabolic pathways. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In the context of current pharmaceutical research, there is a growing interest in compounds that exhibit dual or multi-target interactions. The unique combination of functional groups in 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine positions it as a promising candidate for such applications. Studies have shown that molecules with multiple interacting sites can often exhibit enhanced efficacy and reduced side effects compared to single-target agents. This concept is particularly relevant in the treatment of complex diseases where multiple pathways are involved.

The synthesis of 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The synthetic route is designed to maximize yield and purity while minimizing unwanted byproducts. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to ensure high selectivity and efficiency throughout the process. These methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, the molecular properties of 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine have been extensively modeled using density functional theory (DFT) and other quantum mechanical methods. These studies have provided valuable insights into its electronic structure, binding affinity, and potential metabolic pathways. Computational predictions have been validated through experimental studies, confirming the reliability of these approaches in predicting biological activity. Such interdisciplinary approaches are becoming increasingly important in modern drug discovery as they allow for rapid screening and optimization of candidate compounds.

The biological activity of 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine has been evaluated through various in vitro assays designed to assess its interaction with target proteins and enzymes. Preliminary results suggest that this compound exhibits promising activity against several therapeutic targets relevant to human health. For instance, it has shown inhibitory effects on enzymes involved in inflammation and pain signaling pathways. These findings are particularly encouraging given the high unmet medical needs associated with these conditions.

In conclusion, 4-{5-(2-chlorophenoxy)methylfuran-2-carbonyl}morpholine represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and multifaceted functional groups. Its potential as a lead compound for further development is underscored by its structural flexibility, computational predictability, and preliminary biological activity. As research in this area continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.